Cas no 58844-75-0 (2-[(2,3-dimethylphenyl)sulfonyl]benzoic acid)

• Product Name: 2-[(2,3-dimethylphenyl)sulfonyl]benzoic acid
• CAS No: 58844-75-0
• MF: C₁₅H₁₄O₄S
• MW: 290.334263324738
• CID: 1612366
• PubChem ID: 42858
• Update Time: 2025-04-21

2-[(2,3-dimethylphenyl)sulfonyl]benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-[(2,3-dimethylphenyl)sulfonyl]benzoic acid
• 2-(2,3-dimethylphenyl)sulfonylbenzoic acid
• Benzoic acid, 2-((2,3-dimethylphenyl)sulfonyl)-
• DTXSID50207567
• BENZOIC ACID, o-((2,3-XYLYL)SULFONYL)-
• 58844-75-0
• BRN 2139219
• CHEMBL3277077
• 2-[(2,3-Dimethylphenyl)sulfonyl ]benzoic acid
• Benzoic acid, 2-((2,3-dimethylphenyl)sulfonyl)- (9CI)
• 2-((2,3-Dimethylphenyl)sulfonyl)benzoic acid
• DB-260463
• o-((2,3-Xylyl)sulfonyl)benzoic acid

• Inchi： 1S/C15H14O4S/c1-10-6-5-9-13(11(10)2)20(18,19)14-8-4-3-7-12(14)15(16)17/h3-9H,1-2H3,(H,16,17)
• InChI Key： ADTDTEOEJQZOKN-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1C(=O)O)(C1C=CC=C(C)C=1C)(=O)=O

Computed Properties

• Exact Mass: 290.06132
• Monoisotopic Mass: 290.06128010g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 451
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 79.8Ų

Experimental Properties

• PSA: 71.44